Cas no 127164-51-6 (4H-1,3,2-Benzodioxaphosphorin, 2-chloro-, 2-oxide)

• Product Name: 4H-1,3,2-Benzodioxaphosphorin, 2-chloro-, 2-oxide
• CAS No: 127164-51-6
• MF: C₇H₆ClO₃P
• MW: 204.547502040863
• MDL: MFCD22666166
• CID: 1221162
• PubChem ID: 14992298
• Update Time: 2025-04-20

4H-1,3,2-Benzodioxaphosphorin, 2-chloro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,2-Benzodioxaphosphorin, 2-chloro-, 2-oxide
• 2-chloro-4H-1,3,2λ⁵-benzodioxaphosphinine 2-oxide
• DTXSID30566644
• VDBAMVKTDUCLPZ-UHFFFAOYSA-N
• 127164-51-6
• SCHEMBL3807251
• 2-Chloro-2H,4H-1,3,2lambda~5~-benzodioxaphosphinin-2-one
• MFCD22666166
• SY290788
• 2-chloro-4H-1,3,2-benzodioxaphosphorin-2-one
• 2-chloro-4H-benzo[d][1,3,2]dioxaphosphinine 2-oxide

• MDL： MFCD22666166
• Inchi： 1S/C7H6ClO3P/c8-12(9)10-5-6-3-1-2-4-7(6)11-12/h1-4H,5H2
• InChI Key： VDBAMVKTDUCLPZ-UHFFFAOYSA-N
• SMILES： ClP1(=O)OC2C=CC=CC=2CO1

Computed Properties

• Exact Mass: 203.97438
• Monoisotopic Mass: 203.9743087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids